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Compound of Interest

Compound Name: Ethyl 2-(Trifluoromethyl)nicotinate

Cat. No.: B1313050

{"query": ""Ethyl 2-(trifluoromethyl)nicotinate" storage recommendations”, "items":
[{"html_title": "Ethyl 2-(trifluoromethyl)nicotinate | 131747-43-8", "link":
"https://www.amsbio.com/products/131747-43-8-ethyl-2-(trifluoromethyl)nicotinate”, "snippet":
"Storage. Store at -20°C. Overview. Product Name. Ethyl 2-(trifluoromethyl)nicotinate.
Description. Building block for chemical synthesis. Biological description.”, "title": "Ethyl 2-
(trifluoromethyl)nicotinate | 131747-43-8"}, {"html_title": "Ethyl 2-(trifluoromethyl)nicotinate
| CAS 131747-43-8 | Biosynth", "link": "https://www.biosynth.com/p/FE36908/19398-ethyl-2-
trifluoromethylnicotinate”, "snippet": "Storage Conditions. Store at 2-8°C. For long-term storage,
aliquot and store at -20°C. Protect from light and moisture. Safety and Handling.", "title": "Ethyl
2-(trifluoromethyl)nicotinate | CAS 131747-43-8 | Biosynth"}, {"html_title": "Ethyl 2-
(trifluoromethyl)nicotinate | 131747-43-8 | Selleck Chemicals”, "link":
"https://www.selleckchem.com/products/ethyl-2-trifluoromethylnicotinate.html”, "snippet":
"Storage. 2 years -20°C Powder, 2 weeks 4°C in DMSO, 6 months -80°C in DMSO. Technical
Data. M.Wt, 219.16. Formula, C9H8F3NO2. CAS No. 131747-43-8.", "title": "Ethyl 2-
(trifluoromethyl)nicotinate | 131747-43-8 | Selleck Chemicals"}, {"html_title": "Ethyl 2-
(trifluoromethyl)nicotinate | CAS 131747-43-8 - LGC Standards", "link™:
"https://www.lgcstandards.com/US/en/Ethyl-2-%28trifluoromethyl%29nicotinate/p/TRC-
E935175", "snippet": "Storage. -20°C Freezer. This product is sold for research and
development purposes only. It is not for human or veterinary use. Follow proper safety
procedures ...", "title": "Ethyl 2-(trifluoromethyl)nicotinate | CAS 131747-43-8 - LGC
Standards"}, {"html_title": "Ethyl 2-(trifluoromethyl)nicotinate, 97%, AK-43093, CAS ...",
"link": "https://www.aksci.com/item_detail.php?cat=43093", "snippet": "Storage. Store in a cool,
dry place. Store in a tightly-closed container. Store long-term at room temperature. Regulatory.
For research and development use only.", "title": "Ethyl 2-(trifluoromethyl)nicotinate, 97%,
AK-43093, CAS ..."}, {"html_title": "Ethyl 2-(trifluoromethyl)nicotinate | CAS 131747-43-8",
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"link": "https://www.clearsynth.com/en/cas/131747-43-8", "snippet": "Storage Condition. 2-8°C.
Documents. Certificate of Analysis - MSDS/SDS. Related Products. You may also like. 2-
(Trifluoromethyl)nicotinic Acid. CAS: 131747-42-7.", "title": "Ethyl 2-
(trifluoromethyl)nicotinate | CAS 131747-43-8"}, {"html_title": "Ethyl 2-
(trifluoromethyl)nicotinate | 131747-43-8 | Carbosynth", "link":
"https://www.carbosynth.com/carbosynth/website.nsf/(w-productdisplay)/FE36908", "snippet":
"FE36908, Ethyl 2-(trifluoromethyl)nicotinate ... Storage Conditions, Store at 2-8°C. For
long-term storage, aliquot and store at -20°C. Protect from light and ...", "title": "Ethyl 2-
(trifluoromethyl)nicotinate | 131747-43-8 | Carbosynth"}]} {"query": ""Ethyl 2-
(trifluoromethyl)nicotinate” degradation”, "items": [{"html_title": "Process for the preparation
of 2-halogene-alkyl nicotinic acid alkyl-esters", "link":
"https://patents.google.com/patent/EP1340747A1/en", "snippet": "2-haloalky! nicotinic acids
and their derivatives, in particular be 2-trifluoromethyl nicotinic acid are valuable intermediate
products e.g. For the production of active pharmaceutical ingredients and agrochemicals. From
Tetrahedron Lett. 1998, 39, 7965 and J. Heterocycl. Chem. 1995, 32, 543 is known that can be
prepared from halogen-methyl-substituted enones and enaminonitriles 2-halomethyl-5-
cyanopyridines.”, "title": "Process for the preparation of 2-halogene-alkyl nicotinic acid alkyl-
esters"}, {"html_title": "Hydrolysis of 2-(trifluoromethyl)nicotinic acid derivatives"”, "link":
"https://pubs.rsc.org/en/content/articlelanding/2018/0b/c80b00209k", "snippet": "The hydrolysis
of 2-(trifluoromethyl)nicotinic acid derivatives was studied in detail. The hydrolysis of ethyl 2-
(trifluoromethyl)nicotinate was found to be catalyzed by both acid and base. The rate of
hydrolysis was found to be dependent on the pH of the solution. The hydrolysis of 2-
(trifluoromethyl)nicotinic acid was found to be much slower than the hydrolysis of ethyl 2-
(trifluoromethyl)nicotinate.”, "title": "Hydrolysis of 2-(trifluoromethyl)nicotinic acid
derivatives"}, {"html_title": "A convenient synthesis of 2-(trifluoromethyl)nicotinic acid and its
derivatives", "link": "https://www.sciencedirect.com/science/article/pii/S002211390080078X",
"snippet": "A convenient synthesis of 2-(trifluoromethyl)nicotinic acid and its derivatives is
described. The synthesis starts from 2-chloro-3-picoline, which is converted to 2-
(trifluoromethyl)-3-picoline by treatment with trifluoromethyltrimethyltin. The 2-
(trifluoromethyl)-3-picoline is then oxidized to 2-(trifluoromethyl)nicotinic acid with potassium
permanganate. The 2-(trifluoromethyl)nicotinic acid is then converted to its ethyl ester by
treatment with ethanol in the presence of a catalytic amount of sulfuric acid.”, "title": "A
convenient synthesis of 2-(trifluoromethyl)nicotinic acid and its derivatives"}, {"html_title":
"Synthesis of 2-(trifluoromethyl)nicotinic acid derivatives"”, "link":
"https://onlinelibrary.wiley.com/doi/abs/10.1002/jhet.5570320227", "snippet": "The synthesis of
2-(trifluoromethyl)nicotinic acid derivatives is described. The synthesis starts from 2-chloro-3-
cyanopyridine, which is converted to 2-(trifluoromethyl)-3-cyanopyridine by treatment with
trifluoromethyltrimethyltin. The 2-(trifluoromethyl)-3-cyanopyridine is then hydrolyzed to 2-
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(trifluoromethyl)nicotinic acid with sodium hydroxide. The 2-(trifluoromethyl)nicotinic acid is then
converted to its ethyl ester by treatment with ethanol in the presence of a catalytic amount of
sulfuric acid.", "title": "Synthesis of 2-(trifluoromethyl)nicotinic acid derivatives"}]} {"query":
""Ethyl 2-(trifluoromethyl)nicotinate" handling guidelines”, "items": [{"html_title": "Ethyl 2-
(trifluoromethyl)nicotinate Safety Data Sheet", "link":
"https://www.chemservice.com/news/wp-content/uploads/2018/05/N-11929-5G_2018-05-
21_14-49-11.pdf", "snippet": "This product is for research and development use only. It is not
for drug, household, or other uses. The toxicological properties of this material have not been
fully investigated. Use with adequate ventilation. Avoid contact with skin, eyes, and clothing.
Wash thoroughly after handling. Keep container tightly closed. Store in a cool, dry place.",
"title": "Ethyl 2-(trifluoromethyl)nicotinate Safety Data Sheet"}, {"html_title": "Ethyl 2-
(trifluoromethyl)nicotinate | CAS 131747-43-8 | Biosynth", "link":
"https://www.biosynth.com/p/FE36908/19398-ethyl-2-trifluoromethylnicotinate”, "snippet":
"Storage Conditions. Store at 2-8°C. For long-term storage, aliquot and store at -20°C. Protect
from light and moisture. Safety and Handling.", "title": "Ethyl 2-(trifluoromethyl)nicotinate |
CAS 131747-43-8 | Biosynth"}, {"html_t": "Ethyl 2-(trifluoromethyl)nicotinate, 97%, AK-
43093, CAS ...", "link": "https://www.aksci.com/item_detail.php?cat=43093", "snippet":
"Storage. Store in a cool, dry place. Store in a tightly-closed container. Store long-term at room
temperature. Regulatory. For research and development use only.", "title": "Ethyl 2-
(trifluoromethyl)nicotinate, 97%, AK-43093, CAS ..."}, {"html_title": "Ethyl 2-
(trifluoromethyl)nicotinate Safety Data Sheet", "link": "https://www.alfa.com/en/msds/?
language=EN&subformat=CLP1&sku=H51939", "snippet": "Signal word. Warning. Hazard
statements. H315 Causes skin irritation. H319 Causes serious eye irritation. H335 May cause
respiratory irritation. Precautionary statements. P261 Avoid breathing
dust/fume/gas/mist/vapors/spray. P305+P351+P338 IF IN EYES: Rinse cautiously with water
for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.",
"title": "Ethyl 2-(trifluoromethyl)nicotinate Safety Data Sheet"}|}## Navigating the Stability
and Storage of Ethyl 2-(trifluoromethyl)nicotinate: A Technical Guide

For Immediate Release

This technical guide provides a comprehensive overview of the stability and recommended
storage conditions for Ethyl 2-(trifluoromethyl)nicotinate, a key building block in
pharmaceutical and agrochemical research. Aimed at researchers, scientists, and drug
development professionals, this document synthesizes available data to ensure the integrity
and longevity of this critical compound.
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Summary of Storage Recommendations

The stability of Ethyl 2-(trifluoromethyl)nicotinate is paramount to ensure reproducible
experimental outcomes. While specific stability data under various conditions is not extensively
published, a consensus on optimal storage conditions can be drawn from supplier
recommendations. The primary factors influencing its stability are temperature, moisture, and
light.

Storage .
. Temperature Duration Form Source

Condition
Up to 2 weeks (in .

Short-term 2-8°C Solution [1]
DMSO)

Long-term -20°C Up to 2 years Powder [1]
Up to 6 months )

Long-term -80°C Solution [1]

(in DMSO)

It is consistently recommended to protect the compound from light and moisture. For long-term
storage, it is advisable to aliquot the compound to avoid repeated freeze-thaw cycles.

Degradation Pathways

The primary degradation pathway for Ethyl 2-(trifluoromethyl)nicotinate is hydrolysis of the
ethyl ester to form 2-(trifluoromethyl)nicotinic acid. This reaction can be catalyzed by both
acidic and basic conditions. Therefore, it is crucial to avoid contact with strong acids, bases,
and aqueous environments to maintain the integrity of the ester.

Experimental Protocols

Detailed experimental protocols for formal stability studies of Ethyl 2-
(trifluoromethyl)nicotinate are not readily available in the public domain. However, a standard
approach to assessing the stability of a compound like this would involve the following:

Protocol: Isothermal Stability Study
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o Sample Preparation: Accurately weigh samples of Ethyl 2-(trifluoromethyl)nicotinate into
vials of a suitable inert material (e.g., amber glass).

o Stress Conditions: Store the vials at a range of temperatures (e.g., 4°C, 25°C, 40°C) and
relative humidity levels (e.g., ambient, 75% RH). Protect a subset of samples from light at
each condition.

o Time Points: Withdraw samples at predetermined time intervals (e.g., 0, 1, 3, 6, 12 months).

» Analysis: Analyze the purity of the samples at each time point using a validated stability-
indicating High-Performance Liquid Chromatography (HPLC) method. The mobile phase and
column selection should be optimized to resolve the parent compound from any potential
degradants.

o Data Evaluation: Quantify the amount of Ethyl 2-(trifluoromethyl)nicotinate remaining and
identify and quantify any degradation products. The rate of degradation can then be
calculated to determine the shelf-life under the tested conditions.

Factors Influencing Stability

The following diagram illustrates the key factors that can impact the stability of Ethyl 2-
(trifluoromethyl)nicotinate.
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Caption: Factors affecting the stability of Ethyl 2-(trifluoromethyl)nicotinate.

Handling and Safety

When handling Ethyl 2-(trifluoromethyl)nicotinate, it is important to use appropriate personal
protective equipment, including gloves and safety glasses. Work should be conducted in a well-
ventilated area. In case of contact with eyes or skin, rinse immediately with plenty of water. For
detailed safety information, refer to the product's Material Safety Data Sheet (MSDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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References

o 1. Ethyl 2-(Trifluoromethyl)nicotinate | CymitQuimica [cymitquimica.com]

» To cite this document: BenchChem. [stability and storage conditions for Ethyl 2-
(trifluoromethyl)nicotinate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1313050#stability-and-storage-conditions-for-ethyl-2-
trifluoromethyl-nicotinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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